7-Benzyl-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 7-benzyl-1,3-dimethyl-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C18H22N6O2/c1-21-15-14(16(25)22(2)18(21)26)24(12-13-6-4-3-5-7-13)17(20-15)23-10-8-19-9-11-23/h3-7,19H,8-12H2,1-2H3
• InChI Key: QFSMMXJBEBXTJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCNCC3)CC4=CC=CC=C4
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

“7-Benzyl-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione” is a small molecule with the chemical formula C18H23N6O2. It belongs to the class of organic compounds known as n-arylpiperazines, which are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group.

Molecular Structure Analysis

The molecular weight of this compound is 355.4142. The structure of the molecule can be represented by the InChI string: InChI=1S/C18H22N6O2/c1-21-15-14 (16 (25)22 (2)18 (21)26)24 (12-13-6-4-3-5-7-13)17 (20-15)23-10-8-19-9-11-23/h3-7,19H,8-12H2,1-2H3/p+1.

Physical And Chemical Properties Analysis

The compound has a linear formula of C18H22N6O2. The average molecular weight is 355.4142 and the monoisotopic molecular weight is 355.18824901.

Scientific Research Applications

Psychotropic Potential

• 5-HT Receptor Affinity and Psychotropic Activity : A study focused on the derivatives of 7-Benzyl-1,3-dimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione, evaluating their affinity for serotonin receptors 5-HT1A, 5-HT2A, and 5-HT7. The compounds displayed potential as psychotropic agents, particularly with antidepressant and anxiolytic-like activities (Chłoń-Rzepa et al., 2013).

Cardiovascular Research

• Cardiovascular Activities : Synthesized derivatives of this compound were tested for cardiovascular activities, including antiarrhythmic and hypotensive effects. Certain compounds demonstrated significant prophylactic antiarrhythmic and hypotensive activities (Chłoń-Rzepa et al., 2004).

Antihistaminic Activity

• Antihistaminic Properties : A study synthesized and evaluated derivatives for antihistaminic activity, finding that some compounds effectively inhibited histamine-induced bronchospasm and passive cutaneous anaphylaxis (Pascal et al., 1985).

Anti-Microbial and Anti-Tuberculosis

• Anti-Mycobacterial Activity : Novel purine linked piperazine derivatives, related to this compound, were synthesized as potent inhibitors of Mycobacterium tuberculosis. These compounds were targeted to disrupt MurB in the biosynthesis of peptidoglycan (Konduri et al., 2020).

Antineoplastic and Anti-HIV-1 Activities

• Cancer and HIV-1 Inhibition : Some derivatives of triazolo[4,3-e]purine, related to the chemical structure of interest, demonstrated considerable in vitro anticancer and anti-HIV-1 activities. Certain compounds showed significant activity against melanoma, non-small lung cancer, breast cancer, and moderate anti-HIV-1 activity (Ashour et al., 2012).

Synthesis Techniques

• Synthetic Techniques : Studies have also focused on developing novel synthetic routes and methodologies for creating derivatives of this compound. These include using protective groups and exploring different chemical reactions to synthesize novel compounds with potential pharmacological activities (Khaliullin & Shabalina, 2020).

Luminescent Properties

• Photo-Induced Electron Transfer : Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent, which is structurally similar to the compound , has been conducted. This research provides insights into the fluorescence and quantum yields of these compounds, contributing to the understanding of their potential applications in photochemistry (Gan et al., 2003).